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Compound of Interest

4-(4-Bromophenyl)-4-
Compound Name:
hydroxypiperidine

cat. No.: B1199205

Technical Support Center: 4-(4-Bromophenyl)-4-
hydroxypiperidine

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of 4-(4-Bromophenyl)-4-
hydroxypiperidine.

Frequently Asked Questions (FAQs)
Q1: What is 4-(4-Bromophenyl)-4-hydroxypiperidine and what are its primary applications?

Al: 4-(4-Bromophenyl)-4-hydroxypiperidine is a chemical compound with the molecular
formula C11H14BrNO. It is a metabolite of the antipsychotic drug Bromperidol.[1] In a research
and development context, it serves as a key building block and intermediate in the synthesis of
various pharmaceutical compounds, particularly those targeting neurological disorders.[2]

Q2: What are the main hazards associated with 4-(4-Bromophenyl)-4-hydroxypiperidine?

A2: According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-(4-Bromophenyl)-4-hydroxypiperidine is classified as follows:

 Skin irritation (Category 2)[3]
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e Serious eye irritation (Category 2)[3]

e May cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3)

[3]
Q3: What are the recommended storage conditions for this compound?

A3: Proper storage is crucial to maintain the stability and integrity of 4-(4-Bromophenyl)-4-
hydroxypiperidine. The recommended storage conditions are:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

o For long-term storage, a temperature of 4°C is recommended, and the compound should be
protected from light.[1]

o If dissolved in a solvent, store at -80°C for up to 6 months or -20°C for up to 1 month,
protected from light.[1]

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

A4: To ensure personal safety, the following PPE is mandatory when handling 4-(4-
Bromophenyl)-4-hydroxypiperidine:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with EN
166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[4]

e Hand Protection: Wear appropriate chemical-resistant gloves.[5]

» Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to
prevent skin exposure.[4][5]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3][4] If
ventilation is inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator
may be necessary.[4]

Troubleshooting Guide
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This guide addresses specific issues that may arise during experiments involving 4-(4-
Bromophenyl)-4-hydroxypiperidine.

Issue 1: Accidental Spill

« Small Spill:

[¢]

Ensure adequate ventilation and wear appropriate PPE.

o

Avoid generating dust.[6]

[e]

Carefully sweep up the solid material and place it into a suitable, labeled container for
disposal.[4]

[e]

Clean the spill area thoroughly with soap and water.

e Large Spill:

[¢]

Evacuate the area immediately.

[¢]

Alert your institution's safety officer and follow emergency protocols.

[e]

Prevent the spill from entering drains or waterways.[6]

o

Only trained personnel with appropriate respiratory protection and protective clothing
should handle the cleanup.[6]

Issue 2: Unexpected Reaction Outcome During Synthesis (e.g., Low Yield in Grignard
Reaction)

o Potential Cause: Incomplete reaction or side reactions.
e Troubleshooting Steps:

o Ensure Anhydrous Conditions: The Grignard reaction is highly sensitive to moisture.
Ensure all glassware is oven-dried and solvents are anhydrous.
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o Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC) to
monitor the consumption of the starting material.

o Control Addition Rate: Add the Grignard reagent dropwise to the ketone solution to
maintain a gentle reflux and minimize side reactions.

o Purification: Employ column chromatography or recrystallization to purify the final product
and remove byproducts.

Issue 3: In case of personal exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5][7]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. If skin irritation occurs, get medical advice/attention.[7]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial
respiration. Seek medical attention if you feel unwell.[3][7]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is
conscious. Never give anything by mouth to an unconscious person. Get immediate medical
attention.[7]

Quantitative Data Summary

Property Value Reference
Molecular Weight 256.14 g/mol [1]
Melting Point 167-170 °C [3]
Boiling Point 361 °C at 760 mmHg [3]
Flash Point 172.1°C [3]
Density 1.436 g/cm3 [3]
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Experimental Protocol: Synthesis via Grignhard
Reaction

This protocol is a representative example for the synthesis of aryl-4-hydroxypiperidines and can
be adapted for 4-(4-Bromophenyl)-4-hydroxypiperidine.

Materials:

Magnesium turnings

 lodine crystal (as initiator)

¢ Anhydrous Tetrahydrofuran (THF)

e 1-Bromo-4-bromobenzene

e N-Boc-4-piperidone

o Saturated aqueous ammonium chloride (NH4Cl) solution
o Ethyl acetate

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

e Grignard Reagent Formation:

o Under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings and a single
crystal of iodine to a flame-dried, three-necked round-bottom flask equipped with a reflux
condenser and a dropping funnel.

o Add a small amount of anhydrous THF to cover the magnesium.
o In the dropping funnel, prepare a solution of 1-bromo-4-bromobenzene in anhydrous THF.

o Add a small portion of the 1-bromo-4-bromobenzene solution to the magnesium
suspension to initiate the reaction (indicated by a color change and gentle reflux).
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o Once the reaction starts, add the remaining 1-bromo-4-bromobenzene solution dropwise
at a rate that maintains a gentle reflux.

o After the addition is complete, stir the mixture at room temperature for 1 hour to ensure the
complete formation of the Grignard reagent.

o Reaction with N-Boc-4-piperidone:

o

In a separate flask, dissolve N-Boc-4-piperidone in anhydrous THF.

[e]

Cool the Grignard reagent solution to 0 °C in an ice bath.

o

Add the N-Boc-4-piperidone solution dropwise to the Grignard reagent.

[¢]

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2 hours.

o Workup and Purification:

o Cool the reaction mixture to 0 °C and quench the reaction by the slow, dropwise addition
of a saturated aqueous NHa4Cl solution.

[¢]

Extract the aqueous layer with ethyl acetate.

[e]

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

(¢]

Concentrate the solution under reduced pressure to obtain the crude product.

[¢]

Purify the crude product by column chromatography on silica gel.

Visualizations
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Caption: Decision workflow for handling a spill of 4-(4-Bromophenyl)-4-hydroxypiperidine.
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Handling 4-(4-Bromophenyl)
-4-hydroxypiperidine
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Caption: Mandatory Personal Protective Equipment (PPE) for handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1199205#4-4-bromophenyl-4-hydroxypiperidine-
handling-and-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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